Cas no 1427195-41-2 (3-Cyclopropyl-5-iodo-isoxazole)

3-Cyclopropyl-5-iodo-isoxazole is a halogenated heterocyclic compound featuring an isoxazole core substituted with a cyclopropyl group at the 3-position and an iodine atom at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Sonogashira couplings. The cyclopropyl moiety enhances steric and electronic properties, while the iodine substituent offers a versatile handle for further functionalization. Its stability and well-defined reactivity profile make it suitable for applications in pharmaceutical and agrochemical research, where precise structural modifications are required. The compound is typically handled under inert conditions to preserve its integrity.
3-Cyclopropyl-5-iodo-isoxazole structure
1427195-41-2 structure
Product Name:3-Cyclopropyl-5-iodo-isoxazole
CAS No:1427195-41-2
MF:C6H6INO
MW:235.022413730621
MDL:MFCD24368604
CID:4778101
Update Time:2026-02-27

3-Cyclopropyl-5-iodo-isoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopropyl-5-iodo-isoxazole
    • SB33552
    • MDL: MFCD24368604
    • Inchi: 1S/C6H6INO/c7-6-3-5(8-9-6)4-1-2-4/h3-4H,1-2H2
    • InChI Key: ZHWYJQQPDZHRMH-UHFFFAOYSA-N
    • SMILES: IC1=CC(C2CC2)=NO1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 116
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26

3-Cyclopropyl-5-iodo-isoxazole Pricemore >>

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Additional information on 3-Cyclopropyl-5-iodo-isoxazole

3-Cyclopropyl-5-iodo-isoxazole: A Comprehensive Overview

The compound 3-Cyclopropyl-5-iodo-isoxazole (CAS No. 1427195-41-2) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the isoxazole family, a class of heterocyclic compounds known for their unique electronic properties and versatile applications. The isoxazole ring system, which is a five-membered ring containing one oxygen and one nitrogen atom, forms the core structure of this compound. The substituents attached to this ring—specifically, the cyclopropyl group at position 3 and the iodo group at position 5—contribute significantly to its chemical reactivity, stability, and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Cyclopropyl-5-iodo-isoxazole, allowing researchers to explore its properties in greater depth. The cyclopropyl group introduces strain into the molecule, which can enhance reactivity in certain chemical transformations. Meanwhile, the iodo group at position 5 provides a site for further functionalization, making this compound a valuable intermediate in organic synthesis. Its ability to undergo various nucleophilic substitutions and cross-coupling reactions has made it a valuable tool in drug discovery and materials science.

One of the most promising applications of 3-Cyclopropyl-5-iodo-isoxazole lies in its potential as a building block for constructing bioactive molecules. Researchers have demonstrated that this compound can be used to synthesize complex heterocyclic frameworks with potential pharmacological activity. For instance, studies have shown that derivatives of this compound exhibit modulatory effects on key biological targets, such as kinases and ion channels, which are implicated in various diseases including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 3-Cyclopropyl-5-iodo-isoxazole has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or photovoltaic devices. Recent research has focused on optimizing the electronic characteristics of this compound by modifying its substituents, with promising results suggesting its potential for use in next-generation electronic materials.

The synthesis of 3-Cyclopropyl-5-iodo-isoxazole typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyclization of appropriately substituted aldehydes or ketones with nitrogen-containing precursors, followed by subsequent functionalization steps to introduce the cyclopropyl and iodo groups. The development of efficient synthetic routes has been a key area of research, with recent studies focusing on improving yields and reducing reaction times through the use of catalytic systems.

From a toxicological standpoint, 3-Cyclopropyl-5-iodo-isoxazole has been subjected to preliminary safety assessments to evaluate its potential risks. Initial studies suggest that it exhibits low toxicity under standard testing conditions; however, further research is required to fully understand its long-term effects and environmental impact. As with any novel chemical entity, careful consideration must be given to its handling and disposal to minimize any adverse effects on human health or the environment.

Looking ahead, the continued exploration of 3-Cyclopropyl-5-iodo-isoxazole is expected to yield further insights into its properties and applications. Ongoing research is focused on expanding its utility as a building block for complex molecules, as well as investigating its potential in emerging fields such as nanotechnology and green chemistry. With its unique combination of structural features and reactivity, this compound is poised to play an increasingly important role in both academic research and industrial applications.

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